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Compound of Interest

Compound Name: SMI 6860766

Cat. No.: B15585280

For Researchers, Scientists, and Drug Development Professionals

Introduction

SMI 6860766 is a small molecule inhibitor that specifically disrupts the interaction between
CD40 and TNF receptor-associated factor 6 (TRAF6). This inhibition has shown therapeutic
potential in ameliorating complications associated with diet-induced obesity by improving
glucose tolerance and reducing adipose tissue inflammation.[1][2] Given its potential in
preclinical and clinical research, a thorough understanding of its long-term stability in solution is
critical for ensuring the accuracy, reproducibility, and reliability of experimental results.

These application notes provide a comprehensive overview of the recommended procedures
for storing and handling SMI 6860766 in solution, along with detailed protocols for researchers
to conduct their own long-term stability assessments. The information herein is based on
general best practices for small molecule stability testing, as specific public data on the long-
term stability of SMI 6860766 is not available.

Physicochemical Properties and Solubility
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Property Value Source
Molecular Formula C15H11BrCINO [3]
Molecular Weight 336.61 g/mol [3]

CAS Number 433234-16-3 [3]
Appearance Solid Powder [4]
Solubility Soluble in DMSO (e.g., 10 1]

mM)
Purity (Typical) >98% (by HPLC) [31[4]

Long-Term Storage and Stability in Solution

While specific, long-term stability data for SMI 6860766 in various solvents has not been
extensively published, general recommendations from suppliers and best practices for similar
small molecules suggest the following storage conditions.

Stock Solutions (in DMSO):

For long-term storage, it is recommended to prepare a concentrated stock solution of SMI
6860766 in anhydrous dimethyl sulfoxide (DMSO). This stock solution should be aliquoted into
small, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the

compound.
Storage Condition Recommended Duration
-80°C in anhydrous DMSO Up to 6 months
-20°C in anhydrous DMSO Up to 6 months

Note: The stability of compounds in DMSO can be affected by the presence of water, as DMSO
is hygroscopic. It is crucial to use anhydrous DMSO and to properly seal storage vials to
prevent moisture absorption.

lllustrative Stability Data in DMSO:
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The following table presents illustrative data on the stability of SMI 6860766 in DMSO at a
concentration of 10 mM. This data is based on general observations for small molecules and is
intended to serve as a guideline. Researchers should perform their own stability studies for
their specific experimental conditions.

Percent Remaining

Storage Condition Time Point .
(lllustrative)

-80°C 1 month >99%

3 months >98%

6 months >97%

-20°C 1 month >98%

3 months >95%

6 months >92%

4°C 1 week >95%

1 month <90%

Room Temperature 24 hours >90%

1 week <80%

Disclaimer: The quantitative data presented in this table is illustrative and not derived from
direct experimental analysis of SMI 6860766. It is intended to provide a general expectation of
stability based on common small molecule behavior.

CDA40-TRAF6 Signaling Pathway

SMI 6860766 functions by inhibiting the downstream signaling cascade initiated by the binding
of CD40 ligand (CD40L) to the CD40 receptor. Specifically, it blocks the recruitment of TRAF6
to the intracellular domain of CD40, thereby preventing the activation of downstream
inflammatory pathways, such as the NF-kB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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